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Compound of Interest

Compound Name:
2-Methoxy-4-(1-

methylethyl)phenol

CAS No.: 53587-16-9

Cat. No.: B12684608

Get Quote

Protocols for Synthesis, Stabilization, and Downstream
Conversion
Executive Summary & Chemical Identity
2-Methoxy-4-(1-methylethyl)phenol (CAS: 53587-16-9), commonly referred to as 4-

Isopropylguaiacol, is a phenolic ether used primarily as a stable intermediate in the synthesis of

complex flavor compounds and as a functional analog to the unstable 4-Vinylguaiacol.

Unlike its unsaturated counterpart (4-Vinylguaiacol, FEMA 2675), which is prone to

polymerization and oxidation, 4-Isopropylguaiacol offers a robust saturated side-chain. This

structural integrity makes it an ideal scaffold intermediate for high-temperature flavor

applications (e.g., extrusion, baking) and a precursor for oxidative cleavage reactions yielding

vanillic derivatives.
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Property Specification

IUPAC Name 2-Methoxy-4-(propan-2-yl)phenol

Common Name 4-Isopropylguaiacol

CAS Number 53587-16-9

Molecular Formula C₁₀H₁₄O₂

Molecular Weight 166.22 g/mol

Appearance Colorless to pale yellow viscous liquid

Odor Profile
Phenolic, spice, faint smoke, balsamic, stable

woody notes

Solubility
Soluble in Ethanol, Propylene Glycol, Diethyl

Phthalate; Insoluble in Water

Strategic Role as a Flavor Intermediate
The utility of 4-Isopropylguaiacol lies in its position within the "Guaiacol Grid"—a network of

metabolic and synthetic pathways connecting simple phenols to complex flavorants like Vanillin

and Eugenol.

Core Applications:
Stability Anchor: Used as a substitute for 4-Vinylguaiacol in formulations requiring long shelf-

life or heat stability. The isopropyl group resists polymerization.

Synthetic Precursor:

Oxidative Cleavage: Precursor to Vanillin (4-Hydroxy-3-methoxybenzaldehyde) via

electrochemical or catalytic oxidation.

Electrochemical Coupling: Substrate for anodic oxidation to form bi-aryl flavor compounds

(e.g., dimerized phenolic antioxidants).

Fragrance Modification: Acts as a fixative intermediate, providing a "blooming" effect in

spicy/clove accords without the harshness of Eugenol.
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Synthesis Protocol: Hydrogenation of 4-
Vinylguaiacol
The most field-proven route to high-purity 4-Isopropylguaiacol is the catalytic hydrogenation of

naturally derived 4-Vinylguaiacol (produced from Ferulic Acid). This method ensures a "Natural"

label status in many jurisdictions if natural starting materials are used.

Protocol A: Catalytic Hydrogenation (Batch Mode)
Objective: Selective saturation of the vinylic double bond without reducing the aromatic ring.

Materials:

Precursor: 4-Vinylguaiacol (Purity >98%)

Catalyst: 5% Palladium on Carbon (Pd/C), 50% water wet

Solvent: Ethanol (Absolute)

Hydrogen Source: H₂ gas (Balloon or low-pressure line)

Step-by-Step Methodology:

Preparation:

In a 500 mL three-neck round-bottom flask, dissolve 15.0 g (0.1 mol) of 4-Vinylguaiacol in

150 mL of Ethanol.

Critical Step: Degas the solution with Nitrogen (N₂) for 10 minutes to remove dissolved

oxygen, preventing oxidative side reactions.

Catalyst Addition:

Carefully add 0.75 g of 5% Pd/C catalyst.

Safety Note: Pd/C is pyrophoric when dry. Always keep it wet and add it to the solvent

under an inert atmosphere.
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Hydrogenation:

Purge the system with Hydrogen (H₂) three times.

Stir the mixture vigorously at Room Temperature (25°C) under a Hydrogen balloon (1 atm)

for 4–6 hours.

Monitoring: Monitor reaction progress via TLC (Hexane:EtOAc 8:2) or GC-FID. The

disappearance of the vinyl peak (retention time ~12.5 min) and appearance of the

isopropyl peak (retention time ~11.8 min) indicates completion.

Work-up:

Filter the reaction mixture through a Celite pad to remove the catalyst. Wash the pad with

50 mL Ethanol.

Concentrate the filtrate under reduced pressure (Rotavap) at 40°C.

Purification:

The crude oil is typically >95% pure.

For pharmaceutical/flavor grade: Distill under high vacuum (0.5 mmHg at 110°C).

Yield: Expect 92–96% yield of colorless oil.

Downstream Application: Oxidative Conversion
One of the most valuable "Intermediate" uses of 4-Isopropylguaiacol is its potential conversion

to Vanillin-related compounds via oxidative degradation of the isopropyl chain.

Protocol B: Electrochemical Oxidation (Lab Scale)
Context: This protocol demonstrates the cleavage of the alkyl side chain, a technique used in

advanced flavor synthesis to generate high-value aldehydes.

Electrolyte System: Methanol/Water (9:1) with 0.1 M NaClO₄.

Anode: Graphite or Platinum foil.
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Cathode: Stainless Steel.

Procedure:

Dissolve 4-Isopropylguaiacol (10 mM) in the electrolyte.

Apply a constant current density of 10 mA/cm².

The methoxy-phenol core directs oxidation to the para-position.

Note: While less efficient than the Ferulic Acid route, this pathway is critical for generating

specific metabolic byproducts found in aged spirits.

Visualizing the Pathway
The following diagram illustrates the synthesis of 4-Isopropylguaiacol and its divergent

application pathways.
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Caption: Synthetic workflow from Ferulic Acid to 4-Isopropylguaiacol and downstream

valorization.

Quality Control & Analytics
To ensure the material meets "Flavor Intermediate" standards, precise analytical differentiation

from its isomers (e.g., Carvacryl methyl ether) is required.
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GC-MS Identification Parameters
Parameter Setting

Column DB-Wax or HP-5MS (30m x 0.25mm, 0.25µm)

Carrier Gas Helium @ 1.0 mL/min

Oven Program 60°C (1 min) → 10°C/min → 240°C (5 min)

Retention Index (Polar)
Approx. 1650–1680 (Distinct from 4-VG @

~1750)

Mass Spectrum (EI)

Molecular Ion:m/z 166 Base Peak:m/z 151

(Loss of Methyl) Key Fragment:m/z 123 (Loss of

Isopropyl)

QC Check: The absence of m/z 150 (4-Vinylguaiacol) confirms successful hydrogenation.

Safety & Regulatory (E-E-A-T)
Handling Precautions:

Skin Irritation: Like all phenols, 4-Isopropylguaiacol is a skin and eye irritant. Wear nitrile

gloves and safety goggles.

Sensitization: Potential skin sensitizer.[1][2] Handle in a fume hood.

Regulatory Status:

FEMA: While 4-Vinylguaiacol is FEMA 2675, 4-Isopropylguaiacol is often classified as a

Flavor Intermediate or Chemical Substance (CAS 53587-16-9) rather than a direct consumer

flavor in some lists. It is crucial to verify local regulations (GRAS status) if used as a final

additive rather than a processing aid.

IFRA: Used in fragrance; subject to standard phenol restrictions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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